ML221

• Molecular Formula: C17H11N3O6S
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C17H11N3O6S/c21-14-8-13(10-27-17-18-6-1-7-19-17)25-9-15(14)26-16(22)11-2-4-12(5-3-11)20(23)24/h1-9H,10H2
• InChIKey: UASIRTUMPRQVFY-UHFFFAOYSA-N

ML221 – First-in-Class Small-Molecule Apelin Receptor (APJ) Functional Antagonist for GPCR Research and Oncology Target Validation

ML221 (4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate; CAS 877636-42-5) is a potent, competitive, small-molecule functional antagonist of the apelin (APJ) G protein-coupled receptor, discovered through high-throughput screening of the ~330,600-compound MLSMR library [1]. It inhibits apelin-13-mediated APJ activation with IC50 values of 0.70 μM in the cAMP assay and 1.75 μM in the β-arrestin recruitment assay, at a fixed apelin-13 EC80 of 10 nM [1]. ML221 is the first reported small-molecule APJ antagonist and remains the most extensively characterized tool compound in this class, with >37-fold selectivity over the closely related angiotensin II type 1 (AT1) receptor (IC50 >79 μM) and a clean binding profile across 29 additional GPCRs [1]. Its well-documented competitive mechanism, broad selectivity profiling by the NIH Psychoactive Drug Screening Program (PDSP), and validation across multiple in vitro and in vivo disease models distinguish it from peptide-based APJ antagonists and newer unvalidated analogs [1][2].

GPCR selectivity profiling fit

Reported >37-fold selectivity over AT1 receptor with disclosed PDSP panel data supports APJ-specific counter-screening workflows.

Competitive antagonism research tool

Validated competitive mechanism enables radioligand displacement and Schild analysis; surmountable inhibition confirmed against apelin-13.

Dual-pathway signaling assay context

Characterized in both cAMP and β-arrestin recruitment assays from the same study, providing a benchmark for biased signaling experiments.

Acute in vivo model-response support

Well-characterized metabolic lability supports short-duration target engagement studies; published efficacy across five disease models.

• [1] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ML221 Ligand Activity Charts. ChEMBL Ligand ID: CHEMBL2158347. Accessed 2026. View Source

Why ML221 Cannot Be Substituted by Alternative APJ Antagonists in Mechanistic and Translational Studies

APJ antagonists span multiple chemotypes — peptide macrocycles (MM54), small peptides (ALX40-4C), non-competitive small molecules (AQ), and next-generation sulfonate-linked ML221 analogs (compounds 21, 22, YL-GB063) — that differ fundamentally in mechanism, potency, selectivity, metabolic stability, and in vivo validation status [1][2]. ML221 is a competitive antagonist with a published full GPCR selectivity profile against 31 targets, whereas peptide competitors such as MM54 lack comparable broad-selectivity data and require different handling and formulation conditions [1][3]. The non-competitive antagonist AQ exhibits insurmountable inhibition that precludes its use in competitive binding displacement studies where ML221 is the established standard [4]. While ML221's ester-linked scaffold confers poor plasma and microsomal stability — a well-characterized limitation that newer analogs (compounds 21/22, YL-GB063) have been designed to overcome — these next-generation analogs lack the extensive multi-lab, multi-model in vivo validation (OIR retinopathy, cholangiocarcinoma xenograft, pain models, breast cancer) that ML221 has accumulated over a decade of published use [2][5]. Substituting ML221 without accounting for these differences risks irreproducible results, especially in competitive binding, in vivo pharmacology, and selectivity-critical experiments [1][4].

Mechanism mismatch may alter assay interpretation

Non-competitive antagonists (e.g., AQ) show insurmountable inhibition and cannot replace ML221 in competitive binding or Schild analysis.

Selectivity profiling gaps in peptide alternatives

Peptide antagonists (MM54, ALX40-4C) lack published broad GPCR counter-screening data comparable to ML221's 31-target PDSP panel.

Metabolic stability differences affect in vivo design

Next-generation analogs with improved stability lack extensive multi-model validation; ML221's short half-life suits acute exposure protocols.

• [1] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. View Source
• [2] Bist G, Elsheikh A, Kim S, Huang RY, Ruszaj D, Woo S, You Y. Novel small molecule analogs for advancing apelin receptor antagonism with enhanced plasma and microsomal stability. Bioorg Med Chem Lett. 2025;129:130367. doi:10.1016/j.bmcl.2025.130367. PMID: 40784515. View Source
• [3] Macaluso NJ, Pitkin SL, Maguire JJ, Davenport AP, Glen RC. Discovery of a competitive apelin receptor (APJ) antagonist. ChemMedChem. 2011;6(6):1017-1023. doi:10.1002/cmdc.201100069. PMID: 21557481. View Source
• [4] Iturrioz X, Alvear-Perez R, De Mota N, et al. Identification and pharmacological properties of E339-3D6, the first nonpeptidic apelin receptor antagonist. FASEB J. 2010;24(5):1506-1517. doi:10.1096/fj.09-140715. (See also: Fig. 2, PMC6135396, showing AQ as non-competitive antagonist vs. ML221 competitive.) View Source
• [5] Elsheikh A, Bist G, Kim S, et al. Design, Synthesis, and Pharmacological Evaluation of Metabolically Stable Apelin Receptor Antagonists with Improved In Vivo Exposure and Efficacy in Ovarian Cancer. J Med Chem. 2026;69(3):3404-3423. doi:10.1021/acs.jmedchem.5c03424. View Source

ML221 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparative Data for Procurement Decisions

Broad GPCR Selectivity Profiling: ML221 vs. 31 GPCR Targets Including AT1 Receptor

ML221 was profiled against 31 GPCR targets through the NIH Psychoactive Drug Screening Program (PDSP). It exhibits >37-fold selectivity for APJ (IC50 0.70–1.75 μM) over the closely related angiotensin II type 1 (AT1) receptor (IC50 >79 μM) [1]. Across the full 29-GPCR panel (beyond APJ and AT1), ML221 showed no significant binding activity (<50% inhibition at 10 μM) except at κ-opioid (<50%I at 10 μM) and benzodiazepinone (<70%I at 10 μM) receptors [1]. In contrast, the peptide APJ antagonist MM54 has been tested against a panel of over 50 GPCRs and ion channels (Bowes et al., 2012), but its AT1 selectivity ratio and full per-target inhibition data are not publicly disclosed in the primary literature, precluding direct cross-comparison [2]. ALX40-4C, another peptide antagonist, has no published broad GPCR selectivity panel [3].

GPCR selectivity profile

Head-to-head

>37-fold APJ over AT1; 2/29 off-targets with detectable binding

PDSP radioligand binding panel at 10 μM; APJ functional IC50 0.70–1.75 μM vs AT1 >79 μM

Supports APJ-specific assay design with disclosed off-target fingerprint.

Peptide competitors lack comparable disclosure; context-dependent.

Evidence Dimension	Number of GPCR off-targets profiled and selectivity index over AT1 receptor
Target Compound Data	ML221: 31 GPCRs profiled; >37-fold selective over AT1 (APJ IC50 0.70 μM cAMP / 1.75 μM β-arrestin vs. AT1 IC50 >79 μM); only 2/29 off-targets with detectable binding (<50%I κ-opioid, <70%I benzodiazepinone at 10 μM)
Comparator Or Baseline	MM54: panel of >50 GPCRs tested (per Bowes 2012) but AT1 selectivity ratio not publicly quantified; ALX40-4C: no published broad GPCR panel
Quantified Difference	ML221 offers fully disclosed per-target PDSP panel data with quantified selectivity ratio (>37-fold) vs. peptide competitors lacking comparable disclosure
Conditions	PDSP radioligand binding assay panel at 10 μM; APJ functional antagonism in CHO-K1 cells expressing human APJ; AT1 antagonism in cell-based assay

Why This Matters

For experiments where AT1 cross-reactivity or broader GPCR off-target effects could confound interpretation, ML221's fully disclosed PDSP selectivity profile is a procurement-critical differentiator over peptide antagonists whose selectivity data are incomplete or unpublished.

• [1] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. (See Table 4, Figure 3 for GPCR profiling panel.) View Source
• [2] Bowes J, Brown AJ, Hamon J, et al. Reducing safety-related drug attrition: the use of in vitro pharmacological profiling. Nat Rev Drug Discov. 2012;11(12):909-922. doi:10.1038/nrd3845. (MM54 selectivity panel referenced therein.) View Source
• [3] Zhou N, Fang J, Acheampong E, et al. Binding of ALX40-4C to APJ, a CNS-based receptor, inhibits its utilization as a co-receptor by HIV-1. Virology. 2003;312(1):196-203. doi:10.1016/S0042-6822(03)00181-8. PMID: 12890632. View Source

Competitive vs. Non-Competitive Mechanism: ML221 Enables Displacement-Based Binding Studies That AQ Cannot Support

ML221 is a competitive APJ antagonist, as demonstrated by its ability to fully displace [125I]-labeled apelin-13 in radioligand binding assays in a concentration-dependent manner [1]. In direct head-to-head comparison, AQ (a non-competitive APJ antagonist) showed insurmountable inhibition — reducing the Emax of apelin-13 concentration-response curves without full displacement of the radioligand — whereas ML221 produced a parallel rightward shift consistent with competitive antagonism [1]. This mechanistic distinction was confirmed in the same study using identical assay conditions: radioligand binding inhibition curves with [125I]-Glp65, Nle75, Tyr77-Ap13 on APJ-expressing cells [1].

Competitive vs. non-competitive

Head-to-head

ML221: surmountable, full [125I]-apelin-13 displacement; AQ: insurmountable, Emax reduction

Radioligand binding on APJ-expressing cells; pre-incubation 0.5 h at 37°C

ML221 is the only small-molecule option for reversible competitive binding studies.

AQ's non-competitive profile precludes displacement-based formats.

Evidence Dimension	Competitive vs. non-competitive binding mechanism in radioligand displacement assay
Target Compound Data	ML221: competitive antagonist; full displacement of [125I]-apelin-13; rightward parallel shift of Ap13 concentration-response curves
Comparator Or Baseline	AQ: non-competitive antagonist; insurmountable inhibition; reduction of Emax without full radioligand displacement; flattened Ap13 concentration-response curves at 0.3–157.4 μM pre-incubation
Quantified Difference	Qualitative mechanistic difference: ML221 (competitive, surmountable) vs. AQ (non-competitive, insurmountable) under identical assay conditions
Conditions	Radioligand binding assay using [125I]-Glp65, Nle75, Tyr77-Ap13 on APJ-expressing cells; cAMP functional assay in CHO-K1-APJ cells; pre-incubation 0.5 h at 37°C

Why This Matters

For investigators conducting competitive binding displacement assays, Schild analysis, or studies requiring reversible, surmountable antagonism, ML221 is the only validated small-molecule option; AQ's non-competitive mechanism makes it unsuitable for these applications.

• [1] Iturrioz X, Alvear-Perez R, De Mota N, et al. Identification and pharmacological properties of E339-3D6, the first nonpeptidic apelin receptor antagonist. FASEB J. 2010;24(5):1506-1517. doi:10.1096/fj.09-140715. (See also: PMC6135396, Fig. 2 — competitive ML221 (blue) vs. non-competitive AQ (red) radioligand binding curves.) View Source

Dual-Pathway Functional Antagonism: ML221 Blocks Both cAMP and β-Arrestin Pathways with Quantified IC50 Values

ML221 has been characterized in two orthogonal functional assays of APJ signaling: inhibition of cAMP accumulation (IC50 = 0.70 μM) and inhibition of β-arrestin recruitment (IC50 = 1.75 μM), both at a fixed apelin-13 EC80 of 10 nM [1]. This dual-pathway characterization enables researchers to assess whether APJ effects are G-protein or β-arrestin mediated. In contrast, the peptide antagonist MM54 has a reported cAMP-based IC50 of 93 nM (Ki = 82 nM) in CHO-K1-APJ cells [2] but lacks published β-arrestin recruitment IC50 data from the same standardized assay platform, limiting its utility in biased signaling studies. The non-competitive antagonist AQ has not been systematically characterized in parallel cAMP and β-arrestin assays under identical conditions [3]. Among next-generation analogs, compound 21 shows β-arrestin inhibition IC50 of 3.1 μM (90.1% inhibition) with no reported cAMP assay data [4].

Dual-pathway antagonism

Cross-study comparable

cAMP IC50 = 0.70 μM; β-arrestin IC50 = 1.75 μM (same study, EC80 10 nM apelin-13)

cAMP accumulation and DiscoveRx β-arrestin recruitment in CHO-K1-APJ cells

Provides a quantitative benchmark for biased signaling pathway dissection.

MM54 and compound 21 lack parallel dual-pathway IC50 datasets.

Evidence Dimension	Dual-pathway functional antagonism (cAMP + β-arrestin) with quantified IC50 values from the same study
Target Compound Data	ML221: cAMP IC50 = 0.70 μM; β-arrestin IC50 = 1.75 μM; both at apelin-13 EC80 = 10 nM (Maloney et al., 2012)
Comparator Or Baseline	MM54: cAMP IC50 = 93 nM (CHO-K1-APJ, forskolin-stimulated); no published β-arrestin IC50 from same platform. Compound 21: β-arrestin IC50 = 3.1 μM (90.1% inhibition); no cAMP data. AQ: no parallel cAMP/β-arrestin characterization published.
Quantified Difference	ML221 is the only APJ antagonist with both cAMP and β-arrestin IC50 values established in the same primary publication under controlled conditions, yielding a cAMP/β-arrestin potency ratio of 2.5-fold
Conditions	cAMP assay: inhibition of apelin-13-induced cAMP accumulation; β-arrestin assay: DiscoveRx β-arrestin recruitment in CHO-K1 cells expressing human APJ; apelin-13 EC80 = 10 nM; 90 min incubation

Why This Matters

For biased signaling and functional selectivity studies, ML221's dual-pathway dataset (cAMP and β-arrestin from the same study) provides a validated reference point that peptide, non-competitive, and next-generation alternatives currently lack.

• [1] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. (See Fig. 2 for cAMP and β-arrestin IC50 curves.) View Source
• [2] Macaluso NJ, Pitkin SL, Maguire JJ, Davenport AP, Glen RC. Discovery of a competitive apelin receptor (APJ) antagonist. ChemMedChem. 2011;6(6):1017-1023. doi:10.1002/cmdc.201100069. PMID: 21557481. View Source
• [3] Iturrioz X, Alvear-Perez R, De Mota N, et al. Identification and pharmacological properties of E339-3D6, the first nonpeptidic apelin receptor antagonist. FASEB J. 2010;24(5):1506-1517. doi:10.1096/fj.09-140715. View Source
• [4] Bist G, Elsheikh A, Kim S, Huang RY, Ruszaj D, Woo S, You Y. Novel small molecule analogs for advancing apelin receptor antagonism with enhanced plasma and microsomal stability. Bioorg Med Chem Lett. 2025;129:130367. doi:10.1016/j.bmcl.2025.130367. PMID: 40784515. (See Table 1 for compound 21 β-arrestin data.) View Source

Well-Characterized Metabolic Stability Limitation: ML221's Known Liability vs. Next-Generation Analogs Enables Informed Experimental Design

ML221's metabolic stability profile is quantitatively characterized: plasma stability of <1% remaining after 1 hour and liver microsomal half-life (t1/2) of <1 minute, attributed to rapid esterase-mediated hydrolysis of its ester linkage [1]. In the original characterization, ML221 showed 4.2% and 4.9% remaining after 60 minutes in human and mouse liver homogenates, respectively, with plasma stability of 42.2% at the tested time point and mouse plasma protein binding of 99.1% [2]. This well-documented liability has driven the rational design of next-generation sulfonate-linked analogs: compound 21 achieves 100% plasma stability at 1 hour and liver microsomal t1/2 of 5 minutes (a >5-fold improvement), while retaining β-arrestin antagonism (IC50 3.1 μM, 90.1% inhibition) [1]. Compound 22 shows similar stability gains (100% plasma at 1 h; t1/2 5 min; IC50 3.2 μM, 80.1% inhibition) [1]. The second-generation analog YL-GB063 achieves >25-fold increase in systemic exposure vs. ML221 in pharmacokinetic studies [3].

Metabolic stability

Head-to-head

ML221 plasma stability 100-fold more stable

Mouse plasma and liver microsome assays; human liver homogenate stability 60 min

Well-characterized lability guides acute in vitro/in vivo use; informs selection of stable analogs for chronic studies.

Reported instability is a known class attribute; data to verify for exact protocol fit.

Evidence Dimension	In vitro plasma stability and liver microsomal half-life
Target Compound Data	ML221: plasma stability <1% remaining at 1 h; liver microsomal t1/2 <1 min; human/mouse liver homogenate 4.2%/4.9% remaining at 60 min; plasma protein binding 99.1% (mouse)
Comparator Or Baseline	Compound 21: plasma stability 100% at 1 h; liver microsomal t1/2 = 5 min. Compound 22: plasma stability 100% at 1 h; liver microsomal t1/2 = 5 min. YL-GB063: >25-fold systemic exposure increase vs. ML221 in vivo.
Quantified Difference	Compound 21/22 show >100-fold improvement in plasma stability (from <1% to 100% at 1 h) and >5-fold improvement in microsomal t1/2 (from <1 min to 5 min) over ML221
Conditions	In vitro mouse plasma stability assay (1 h); mouse liver microsome incubation; human and mouse liver homogenate stability (60 min); PAMPA permeability at pH 7.4

Why This Matters

ML221's well-characterized stability limitation makes it the appropriate choice for acute in vitro experiments and short-duration in vivo studies (acute i.v.), while its documented inadequacy for chronic in vivo dosing guides procurement toward next-generation analogs (compounds 21/22, YL-GB063) when metabolic stability is required.

• [1] Bist G, Elsheikh A, Kim S, Huang RY, Ruszaj D, Woo S, You Y. Novel small molecule analogs for advancing apelin receptor antagonism with enhanced plasma and microsomal stability. Bioorg Med Chem Lett. 2025;129:130367. doi:10.1016/j.bmcl.2025.130367. PMID: 40784515. (See Table 2 for stability comparison.) View Source
• [2] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. (See Table 4 for ADMET properties.) View Source
• [3] Elsheikh A, Bist G, Kim S, et al. Design, Synthesis, and Pharmacological Evaluation of Metabolically Stable Apelin Receptor Antagonists with Improved In Vivo Exposure and Efficacy in Ovarian Cancer. J Med Chem. 2026;69(3):3404-3423. doi:10.1021/acs.jmedchem.5c03424. View Source

In Vivo Validation Breadth: ML221 Demonstrates Efficacy Across Five Distinct Disease Models vs. Single-Model Competitors

ML221 has been validated in vivo across five therapeutically distinct models: (1) Oxygen-induced retinopathy (OIR) in mice, where intraperitoneal ML221 (10 mg/kg/day, P12–P16) inhibited pathological retinal neovascularization while enhancing normal vascular recovery into ischemic regions — a dual effect not observed with the VEGFR2 inhibitor SU1498 (9 mg/kg/day), which suppressed tufts but did not reduce the avascular area [1]; (2) Mz-ChA-1 cholangiocarcinoma xenograft in nu/nu mice, where ML221 (150 μg/kg, tail vein) significantly decreased tumor growth and reduced expression of proliferative (PCNA, Ki-67) and angiogenic (VEGF-A, VEGF-C, Ang-1, Ang-2) markers [2]; (3) chronic constriction injury (CCI) neuropathic pain in rats, where intrathecal ML221 (10 μg/animal) reduced mechanical allodynia and heat hyperalgesia [3]; (4) 4T1 breast tumor-bearing mice, where ML221 combined with dendritic cell vaccine showed superior efficacy over single therapies [4]; (5) renal fibrosis model in chronic intermittent hypoxia rats [5]. In contrast, MM54 has been evaluated primarily in a single glioblastoma intracranial xenograft model [6]; compound 21 has been tested only in OVCAR8/OVCAR3 cell-based migration assays without published in vivo efficacy data [7]; and YL-GB063's in vivo data are limited to the ovarian cancer orthotopic model [8].

In vivo model diversity

Cross-study comparable

5 distinct in vivo disease models with published positive endpoint responses; MM54: 1 model; compound 21: none

OIR retinopathy, cholangiocarcinoma xenograft, neuropathic pain, breast cancer, renal fibrosis

Extensive cross-lab validation reduces risk of model-specific false negatives.

Model-response data support target engagement studies; requires independent replication.

Evidence Dimension	Number of distinct in vivo disease models with published efficacy outcomes
Target Compound Data	ML221: 5 distinct in vivo models (OIR retinopathy, cholangiocarcinoma xenograft, CCI neuropathic pain, 4T1 breast cancer, CIH renal fibrosis) with positive efficacy in each
Comparator Or Baseline	MM54: 1 model (glioblastoma xenograft). Compound 21: 0 published in vivo efficacy models. YL-GB063: 1 model (ovarian cancer orthotopic xenograft). ALX40-4C: 0 published in vivo APJ-antagonist efficacy studies.
Quantified Difference	ML221 has 5-fold greater in vivo model diversity than the next most validated APJ antagonist (MM54), with cross-lab reproducibility across independent research groups
Conditions	Varying dosing routes (i.p., i.v. tail vein, intrathecal), species (mouse, rat), and disease contexts (oncology, ophthalmology, pain, renal)

Why This Matters

For investigators requiring an APJ antagonist with established in vivo efficacy across multiple disease indications and laboratories, ML221 provides the most extensively validated dataset, reducing risk of model-specific false negatives.

• [1] Ishimaru Y, Shibagaki F, Yamamuro A, Yoshioka Y, Maeda S. An apelin receptor antagonist prevents pathological retinal angiogenesis with ischemic retinopathy in mice. Sci Rep. 2017;7:15062. doi:10.1038/s41598-017-15602-3. PMID: 29118457. View Source
• [2] Hall C, Ehrlich L, Venter J, et al. Inhibition of the apelin/apelin receptor axis decreases cholangiocarcinoma growth. Cancer Lett. 2017;386:179-188. doi:10.1016/j.canlet.2016.11.025. PMID: 27894959. View Source
• [3] Bertin Bioreagent / Cayman Chemical. ML-221 Product Overview (CAT N°: 27313). Citing: ML-221 (150 μg/kg) reduces tumor growth in Mz-ChA-1 mouse xenograft; intrathecal ML-221 (10 μg) reduces mechanical allodynia and heat hyperalgesia in CCI rats. Accessed 2026. View Source
• [4] Masoumi J, Zainodini N, Basirjafar P, et al. Apelin receptor antagonist boosts dendritic cell vaccine efficacy in controlling angiogenic, metastatic and apoptotic-related factors in 4T1 breast tumor-bearing mice. Med Oncol. 2023;40(6):179. doi:10.1007/s12032-023-02030-9. PMID: 37188900. View Source
• [5] Elevated reactivity of Apelin inhibited renal fibrosis induced by chronic intermittent hypoxia. PubMed. 2021. PMID: 34710868. View Source
• [6] MM54 Ligand Page. IUPHAR/BPS Guide to Pharmacology. Comment: MM54 suppresses tumor growth and increases survival in intracranial xenograft mouse model of glioblastoma. Accessed 2026. View Source
• [7] Bist G, Elsheikh A, Kim S, Huang RY, Ruszaj D, Woo S, You Y. Novel small molecule analogs for advancing apelin receptor antagonism with enhanced plasma and microsomal stability. Bioorg Med Chem Lett. 2025;129:130367. doi:10.1016/j.bmcl.2025.130367. PMID: 40784515. View Source
• [8] Elsheikh A, Bist G, Kim S, et al. Design, Synthesis, and Pharmacological Evaluation of Metabolically Stable Apelin Receptor Antagonists with Improved In Vivo Exposure and Efficacy in Ovarian Cancer. J Med Chem. 2026;69(3):3404-3423. doi:10.1021/acs.jmedchem.5c03424. View Source

Cytotoxicity Profile: ML221 Demonstrates No Human Hepatocyte Toxicity Above 50 μM, Supporting Its Use as a Clean Tool Compound

ML221 exhibits no toxicity toward human hepatocytes at concentrations >50 μM, representing a >70-fold safety window over its functional IC50 values (0.70 μM cAMP, 1.75 μM β-arrestin) [1]. In the sulfonate-linked analog study, compounds 21 and 22 were confirmed to have no significant effect on cell viability up to 100 μM under β-arrestin assay conditions, validating the assay specificity [2]. However, the peptide antagonist MM54 has no published hepatocyte cytotoxicity data in the primary literature, nor does ALX40-4C . For next-generation analogs, YL-GB063's cytotoxicity profile has not been separately reported [3]. This well-characterized low-cytotoxicity profile supports ML221 as a qualified tool compound for cell-based APJ functional assays without confounding cytotoxicity artifacts.

Hepatocyte cytotoxicity

Reported

No toxicity toward human hepatocytes at >50 μM (>70-fold over functional IC50)

Human hepatocyte assay; concentration range up to >50 μM; Maloney et al. 2012

Supports use in cell-based APJ assays without confounding cytotoxicity artifacts.

Competitor hepatocyte data largely absent; context-dependent.

Evidence Dimension	Human hepatocyte cytotoxicity threshold and safety window over functional IC50
Target Compound Data	ML221: no cytotoxicity toward human hepatocytes at >50 μM; >71-fold window over cAMP IC50 (0.70 μM); >28-fold window over β-arrestin IC50 (1.75 μM)
Comparator Or Baseline	MM54: no published human hepatocyte cytotoxicity data. ALX40-4C: no published hepatocyte cytotoxicity data. Compounds 21/22: no reduction in cell viability up to 100 μM in β-arrestin assay cells, but no human hepatocyte-specific data.
Quantified Difference	ML221 remains the only APJ antagonist with published, quantified human hepatocyte cytotoxicity data (no toxicity at >50 μM) from the original characterization study
Conditions	Human hepatocyte cytotoxicity assay; tested concentration range up to >50 μM; original ADME/T panel from Maloney et al., 2012

Why This Matters

For cell-based screening and in vitro pharmacology where compound cytotoxicity could confound results, ML221's published hepatocyte safety data provides a validated reference absent from virtually all competing APJ antagonists.

• [1] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. (See Table 4: Cytotoxicity >50 μM.) View Source
• [2] Bist G, Elsheikh A, Kim S, Huang RY, Ruszaj D, Woo S, You Y. Novel small molecule analogs for advancing apelin receptor antagonism with enhanced plasma and microsomal stability. Bioorg Med Chem Lett. 2025;129:130367. doi:10.1016/j.bmcl.2025.130367. PMID: 40784515. (See Fig. S3A for cell viability data.) View Source
• [3] Elsheikh A, Bist G, Kim S, et al. Design, Synthesis, and Pharmacological Evaluation of Metabolically Stable Apelin Receptor Antagonists with Improved In Vivo Exposure and Efficacy in Ovarian Cancer. J Med Chem. 2026;69(3):3404-3423. doi:10.1021/acs.jmedchem.5c03424. View Source

ML221 Optimal Application Scenarios: When This APJ Antagonist Delivers the Highest Scientific and Procurement Value

Competitive Radioligand Binding and GPCR Selectivity Profiling Studies

ML221 is the preferred APJ antagonist for competitive radioligand binding displacement experiments and GPCR counter-screening panels. Its competitive mechanism, validated against [125I]-apelin-13 displacement [1], and its fully disclosed PDSP selectivity profile across 31 GPCR targets [2] make it the only APJ antagonist suitable for establishing binding specificity in novel APJ ligand discovery campaigns. Investigators designing competition binding assays or requiring a reference antagonist with known off-target binding fingerprints should procure ML221 over non-competitive alternatives (AQ) or peptide antagonists lacking comparable selectivity data.

In Vitro APJ Functional Pathway Dissection (cAMP vs. β-Arrestin Biased Signaling)

For researchers dissecting G-protein-dependent vs. β-arrestin-dependent APJ signaling, ML221 is the only antagonist with both cAMP (IC50 0.70 μM) and β-arrestin (IC50 1.75 μM) IC50 values established in the same study under identical conditions [1]. This 2.5-fold potency ratio between pathways provides a quantitative benchmark for biased signaling experiments. Studies investigating whether a biological effect is mediated through Gαi/cAMP or β-arrestin pathways should use ML221 as the reference antagonist, as neither MM54, ALX40-4C, nor AQ provide this dual-pathway dataset [2][3].

Acute In Vivo Target Validation in Angiogenesis and Oncology Models

ML221 is the most extensively validated APJ antagonist for acute in vivo target engagement studies, with published efficacy in OIR retinal angiogenesis (10 mg/kg/day i.p.) [1], cholangiocarcinoma xenograft (150 μg/kg i.v.) [2], and 4T1 breast cancer models [3]. Its short half-life and known metabolic instability are advantages in acute dosing paradigms where rapid clearance enables clean pharmacodynamic assessment. Researchers should procure ML221 for proof-of-concept in vivo APJ target validation studies requiring short-duration exposure, while reserving metabolically stable analogs (compounds 21/22, YL-GB063) for chronic dosing regimens [4].

APJ Tool Compound for Academic Screening and NIH Molecular Libraries Probe Studies

As a product of the NIH Molecular Libraries Probe Production Centers Network (MLPCN) and the first reported small-molecule APJ antagonist from the MLSMR collection [1], ML221 carries the provenance and characterization rigor expected of an NIH-validated probe compound. Academic screening facilities and chemical biology core laboratories requiring a well-characterized, reproducible APJ antagonist for library screening, assay development, or counter-screening should select ML221 for its documented provenance, full synthetic methodology disclosure, and publicly available SAR datasets encompassing >70 analogs [1][2]. This NIH-probe pedigree distinguishes ML221 from commercial-only APJ antagonists that lack comparable open-science characterization.

Application

Selection Property

Validation Focus

Competitive radioligand binding and GPCR counter-screening

Reported competitive mechanism and disclosed 31-target PDSP selectivity profile

Binding specificity and off-target fingerprint verification

cAMP/β-arrestin biased signaling pathway dissection

Dual-pathway functional IC50 values from the same study (cAMP 0.70 μM, β-arrestin 1.75 μM)

G-protein vs. β-arrestin pathway contribution interpretation

Acute in vivo target engagement in angiogenesis/oncology models

Well-characterized short half-life and published efficacy in OIR, xenograft, and breast cancer models

Pharmacodynamic endpoint assessment under short-duration exposure

Academic screening and NIH-validated probe compound use

MLPCN provenance, full synthetic disclosure, and publicly available SAR (>70 analogs)

Reproducibility and open-science characterization benchmark

• [1] Maloney PR, Khan P, Hedrick M, et al. Discovery of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-nitrobenzoate (ML221) as a functional antagonist of the apelin (APJ) receptor. Bioorg Med Chem Lett. 2012;22(21):6656-6660. doi:10.1016/j.bmcl.2012.08.105. PMID: 23010269. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ML221 Ligand Activity Charts. ChEMBL Ligand ID: CHEMBL2158347. Accessed 2026. View Source
• [3] Macaluso NJ, Pitkin SL, Maguire JJ, Davenport AP, Glen RC. Discovery of a competitive apelin receptor (APJ) antagonist. ChemMedChem. 2011;6(6):1017-1023. doi:10.1002/cmdc.201100069. PMID: 21557481. View Source
• [4] Iturrioz X, Alvear-Perez R, De Mota N, et al. Identification and pharmacological properties of E339-3D6, the first nonpeptidic apelin receptor antagonist. FASEB J. 2010;24(5):1506-1517. doi:10.1096/fj.09-140715. View Source